Cas no 2171810-82-3 (4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171810-82-3
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6487233
• PubChem ID: 165534979
• Update Time: 2025-10-28

4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• EN300-1511310
• 2171810-82-3
• 4-bromo-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid

• Inchi： 1S/C27H25BrN2O5/c1-2-17(14-25(31)30-24-13-16(26(32)33)11-12-23(24)28)29-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,17,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： GWAAAKUEBVPAQW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Comprehensive Overview of 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171810-82-3)

In the realm of synthetic organic chemistry and pharmaceutical research, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171810-82-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected bromo-aminobenzoic acid derivative, is a critical intermediate in peptide synthesis and drug discovery. Its Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protective moiety for amines, enabling controlled reactions in solid-phase peptide synthesis (SPPS), a technique widely used in modern biotechnology.

The molecular structure of CAS 2171810-82-3 combines a brominated aromatic ring with a pentanamido linker, making it highly versatile for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "bromo-substituted benzoic acid applications" to explore its utility in creating complex biomolecules. With the growing demand for peptide-based therapeutics—driven by trends in personalized medicine and oncology—this compound’s role in synthesizing targeted drug candidates cannot be overstated.

From an analytical perspective, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid exhibits notable solubility in polar organic solvents like DMF and DMSO, which aligns with its use in automated peptide synthesizers. Laboratories often inquire about "optimizing Fmoc deprotection conditions" or "handling bromo-aromatic intermediates safely," reflecting practical challenges in its application. Moreover, its UV-active fluorenyl group allows for easy monitoring via HPLC, a feature highly valued in quality control protocols.

Recent advancements in green chemistry have also spurred interest in sustainable derivatives of CAS 2171810-82-3. Questions like "eco-friendly alternatives to Fmoc protection" or "catalytic recycling of bromo intermediates" highlight the industry’s shift toward environmentally conscious synthesis. As regulatory agencies emphasize safer chemical processes, this compound’s adaptability to catalytic methods positions it as a candidate for scalable, low-waste production.

In summary, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid bridges fundamental research and industrial applications, addressing needs from peptide drug development to sustainable manufacturing. Its multifaceted chemistry continues to inspire innovations, making it a staple in both academic and commercial settings.